Cas no 1806318-45-5 (Ethyl 3-cyano-4-mercapto-2-methylphenylacetate)

• Product Name: Ethyl 3-cyano-4-mercapto-2-methylphenylacetate
• CAS No: 1806318-45-5
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 5004086
• Update Time: 2025-06-28

Ethyl 3-cyano-4-mercapto-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-mercapto-2-methylphenylacetate

• Inchi： 1S/C12H13NO2S/c1-3-15-12(14)6-9-4-5-11(16)10(7-13)8(9)2/h4-5,16H,3,6H2,1-2H3
• InChI Key： ZCWQERQVCAZLPP-UHFFFAOYSA-N
• SMILES： SC1C=CC(CC(=O)OCC)=C(C)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-cyano-4-mercapto-2-methylphenylacetate

Research Brief on Ethyl 3-cyano-4-mercapto-2-methylphenylacetate (CAS: 1806318-45-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-cyano-4-mercapto-2-methylphenylacetate (CAS: 1806318-45-5) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique cyano and mercapto functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of enzyme inhibitors, antimicrobial agents, and anticancer therapeutics, highlighting its importance in modern pharmaceutical research.

One of the key areas of investigation involves the role of Ethyl 3-cyano-4-mercapto-2-methylphenylacetate in the inhibition of cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer and infectious diseases. Researchers have synthesized derivatives of this compound to evaluate their binding affinity and selectivity toward specific protease targets. Preliminary results indicate that modifications to the mercapto group can significantly enhance inhibitory activity, offering a promising avenue for the design of novel therapeutic agents.

In addition to its protease inhibitory properties, Ethyl 3-cyano-4-mercapto-2-methylphenylacetate has been investigated for its antimicrobial potential. Recent in vitro studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, with particular potency against drug-resistant strains. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular interactions. These findings underscore its potential as a scaffold for developing new antibiotics in an era of increasing antimicrobial resistance.

Another notable application of this compound lies in its use as a building block for the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. Researchers have successfully employed Ethyl 3-cyano-4-mercapto-2-methylphenylacetate in multicomponent reactions to generate diverse libraries of pharmacologically relevant structures. These synthetic approaches have enabled rapid exploration of structure-activity relationships, accelerating the discovery of lead compounds for various therapeutic indications.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have facilitated the characterization of Ethyl 3-cyano-4-mercapto-2-methylphenylacetate and its derivatives with unprecedented precision. These tools have been instrumental in confirming the compound's purity, stability, and reactivity profile, which are critical factors for its successful application in drug discovery pipelines. Additionally, computational modeling studies have provided valuable insights into the compound's molecular interactions, aiding in the rational design of more potent analogs.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Ethyl 3-cyano-4-mercapto-2-methylphenylacetate-derived compounds. Current research efforts are focused on improving bioavailability and reducing potential toxicity through strategic structural modifications. Collaborative studies between academic institutions and pharmaceutical companies are underway to translate these findings into clinically viable candidates, with several derivatives currently in preclinical evaluation.

In conclusion, Ethyl 3-cyano-4-mercapto-2-methylphenylacetate (CAS: 1806318-45-5) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling subject for ongoing investigation. As research progresses, this compound is expected to contribute significantly to the development of innovative therapies for various diseases, particularly in areas of unmet medical need. Future studies will likely focus on expanding its therapeutic potential through continued exploration of its chemical space and biological targets.